Cas no 84496-06-0 (ethyl 4-({4-[(5-chloro-2-oxo-2H-indol-3-yl)amino]benzoyl}amino)benzoate)

• Product name: ethyl 4-({4-[(5-chloro-2-oxo-2H-indol-3-yl)amino]benzoyl}amino)benzoate
• CAS No: 84496-06-0
• MF: C₂₄H₁₈ClN₃O₄
• MW: 447.8704
• CID: 1824680
• PubChem ID: 135568393

ethyl 4-({4-[(5-chloro-2-oxo-2H-indol-3-yl)amino]benzoyl}amino)benzoate Chemical and Physical Properties

Names and Identifiers

• ethyl 4-({4-[(5-chloro-2-oxo-2H-indol-3-yl)amino]benzoyl}amino)benzoate
• ethyl 4-[[4-[(5-chloro-2-oxoindol-3-yl)amino]benzoyl]amino]benzoate
• BRN 5168975
• 84496-06-0
• Benzoic acid, 4-((4-((5-chloro-1,2-dihydro-2-oxo-3H-indol-3-ylidene)amino)benzoyl)amino)-, ethyl ester
• DTXSID70233484

• Inchi： InChI=1S/C24H18ClN3O4/c1-2-32-24(31)15-5-10-18(11-6-15)27-22(29)14-3-8-17(9-4-14)26-21-19-13-16(25)7-12-20(19)28-23(21)30/h3-13H,2H2,1H3,(H,27,29)(H,26,28,30)
• InChI Key： BBTYZECJDSYWBU-UHFFFAOYSA-N
• SMILES： CCOC(=O)C1=CC=C(C=C1)NC(=O)C2=CC=C(C=C2)N=C3C4=C(C=CC(=C4)Cl)NC3=O

Computed Properties

• Exact Mass: 447.0985838g/mol
• Monoisotopic Mass: 447.0985838g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 32
• Rotatable Bond Count: 6
• Complexity: 742
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 96.9Ų